Cas no 1021091-05-3 (2-methyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide)

• Product Name: 2-methyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide
• CAS No: 1021091-05-3
• MF: C₁₅H₁₉N₃O₂S
• MW: 305.395262002945
• CID: 6103915
• PubChem ID: 42138771
• Update Time: 2025-10-25

2-methyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide
• 2-methyl-N-[3-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)propyl]propanamide
• 1021091-05-3
• AKOS024500298
• F5147-0751
• N-(3-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propyl)isobutyramide

• Inchi： 1S/C15H19N3O2S/c1-11(2)15(20)16-8-4-9-18-14(19)7-6-12(17-18)13-5-3-10-21-13/h3,5-7,10-11H,4,8-9H2,1-2H3,(H,16,20)
• InChI Key： BNGYJKHXCINXDD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(N(CCCNC(C(C)C)=O)N=1)=O

Computed Properties

• Exact Mass: 305.11979803g/mol
• Monoisotopic Mass: 305.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90Ų

Additional information on 2-methyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide

Comprehensive Overview of 2-methyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide (CAS No. 1021091-05-3)

The compound 2-methyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide (CAS No. 1021091-05-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, combining a thiophene ring, a dihydropyridazine core, and a propanamide side chain. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 2-methyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive molecules. The presence of the thiophene moiety, a common feature in many FDA-approved drugs, further enhances its pharmacological relevance.

From a synthetic chemistry perspective, the preparation of CAS No. 1021091-05-3 involves multi-step organic reactions, including condensation, cyclization, and amidation. The compound's purity and stability are critical factors for its application in high-throughput screening and preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and validate its structure.

The growing interest in 2-methyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide is also reflected in online searches, with users frequently querying its "synthetic route," "biological activity," and "potential therapeutic uses." These search trends align with broader industry focus on precision medicine and targeted therapies, where small molecules like this play a pivotal role. Additionally, its molecular weight and solubility are often discussed in forums dedicated to medicinal chemistry.

Beyond its pharmaceutical potential, CAS No. 1021091-05-3 is also studied for its physicochemical properties, such as logP (partition coefficient) and pKa, which are essential for understanding its absorption, distribution, metabolism, and excretion (ADME) profile. These parameters are crucial for optimizing its bioavailability and minimizing off-target effects in vivo.

In summary, 2-methyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide represents a fascinating intersection of chemistry and biology. Its unique structure and versatile applications make it a valuable subject for ongoing research, particularly in the context of drug design and molecular targeting. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for innovation in the life sciences.